2-(((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(4-fluorophenyl)quinazolin-4(3H)-one
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Description
2-(((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(4-fluorophenyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C23H14BrFN4O2S and its molecular weight is 509.35. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Several quinazolin-4(3H)-one derivatives have been synthesized and evaluated for their antimicrobial activities. These studies indicate that quinazolin-4(3H)-one compounds can be potent antimicrobial agents. For instance, compounds containing pyrazolyl-oxopropyl-quinazolin-4(3H)-one derivatives have shown significant biological activity, including antimicrobial properties (Raval, Desai, & Desai, 2012). Similarly, other studies have reported the synthesis and antimicrobial activity of quinazolin containing oxadiazolin-5-thione moieties, indicating their potential as antibacterial agents (Ahmed, Abd-Alla, & El-zohry, 2007).
Antihistaminic Agents
Quinazolin-4(3H)-one derivatives have also been explored for their H1-antihistaminic activity. One study reported the design and synthesis of novel compounds in this class, demonstrating significant protection against histamine-induced bronchospasm in animal models, suggesting their potential as new H1-antihistaminic agents (Alagarsamy & Parthiban, 2013).
Anti-inflammatory and Analgesic Activities
Research has also been conducted on the anti-inflammatory and analgesic activities of quinazolin-4(3H)-one derivatives. Some synthesized derivatives have shown promising results in reducing inflammation and pain in experimental models, indicating their therapeutic potential in these areas (Kumar & Rajput, 2009).
Antitumor and Antiviral Activities
Quinazolin-4(3H)-one compounds have been explored for their antitumor and antiviral activities. For example, certain derivatives have shown inhibition of tumor growth and neovascularization in vivo, suggesting their application in cancer therapy (Wedge et al., 2002). Additionally, some quinazolin-4(3H)-one derivatives exhibited antiviral activity against respiratory and biodefense viruses, highlighting their potential in antiviral drug development (Selvam et al., 2007).
properties
IUPAC Name |
2-[[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-(4-fluorophenyl)quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H14BrFN4O2S/c24-15-7-5-14(6-8-15)21-27-20(31-28-21)13-32-23-26-19-4-2-1-3-18(19)22(30)29(23)17-11-9-16(25)10-12-17/h1-12H,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYSSUROARABJLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C(=N2)SCC3=NC(=NO3)C4=CC=C(C=C4)Br)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H14BrFN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
509.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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